Cas no 89487-73-0 (2,3,4-trichlorobenzene-1-sulfonamide)

• Product Name: 2,3,4-trichlorobenzene-1-sulfonamide
• CAS No: 89487-73-0
• MF: C₆H₄Cl₃NO₂S
• MW: 260.525457382202
• CID: 4297865
• PubChem ID: 19735349
• Update Time: 2025-06-14

2,3,4-trichlorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,3,4-trichloro-
• 2,3,4-trichlorobenzene-1-sulfonamide
• DTXSID001300247
• 2,3,4-trichlorobenzenesulfonamide
• trichlorobenzene sulfonamide
• CHEMBL5004960
• AKOS005139267
• SCHEMBL6038911
• 89487-73-0
• Z992283046
• CS-0350909

• Inchi： 1S/C6H4Cl3NO2S/c7-3-1-2-4(13(10,11)12)6(9)5(3)8/h1-2H,(H2,10,11,12)
• InChI Key： RRGFPRYWNRFCOR-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(Cl)C(Cl)=C1Cl

Computed Properties

• Exact Mass: 258.902833Da
• Monoisotopic Mass: 258.902833Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.5Ų

Additional information on 2,3,4-trichlorobenzene-1-sulfonamide

Recent Advances in the Study of 2,3,4-Trichlorobenzene-1-sulfonamide (CAS: 89487-73-0): A Comprehensive Research Brief

2,3,4-Trichlorobenzene-1-sulfonamide (CAS: 89487-73-0) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and chemical synthesis. Recent studies have explored its structural properties, biological activities, and synthetic pathways, providing valuable insights into its utility as a pharmacophore or intermediate in medicinal chemistry. This research brief consolidates the latest findings and advancements related to this compound, offering a detailed overview of its current research landscape.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 2,3,4-trichlorobenzene-1-sulfonamide on bacterial carbonic anhydrases, a class of enzymes implicated in microbial pathogenesis. The study demonstrated that the compound exhibits selective inhibition against Mycobacterium tuberculosis carbonic anhydrase, suggesting its potential as a lead compound for developing novel antitubercular agents. The researchers employed X-ray crystallography to elucidate the binding mode of the sulfonamide group within the enzyme's active site, revealing key interactions that contribute to its inhibitory potency.

Another notable advancement was reported in Organic & Biomolecular Chemistry, where a team developed an optimized synthetic route for 2,3,4-trichlorobenzene-1-sulfonamide using a one-pot chlorination-sulfonylation strategy. This method significantly improved the yield (up to 85%) and reduced the generation of byproducts compared to traditional approaches. The study also highlighted the compound's stability under various pH conditions, making it a viable candidate for further derivatization in drug discovery programs.

Recent computational studies have further expanded the understanding of 2,3,4-trichlorobenzene-1-sulfonamide's physicochemical properties. Molecular dynamics simulations and density functional theory (DFT) calculations revealed its favorable binding affinities to multiple protein targets, including kinases and GPCRs. These findings were corroborated by in vitro assays, where the compound showed moderate activity against several cancer cell lines, particularly in combination with standard chemotherapeutic agents.

Despite these promising results, challenges remain in the clinical translation of 2,3,4-trichlorobenzene-1-sulfonamide. Pharmacokinetic studies indicate limited oral bioavailability, necessitating further structural modifications or formulation strategies. Additionally, its environmental persistence due to the trichlorobenzene moiety raises concerns about ecotoxicity, prompting ongoing research into greener synthetic alternatives or degradation pathways.

In conclusion, 2,3,4-trichlorobenzene-1-sulfonamide (CAS: 89487-73-0) represents a versatile scaffold with demonstrated biological activities and synthetic accessibility. Continued research efforts are expected to refine its pharmacological profile and explore its applications in targeted therapies. This compound exemplifies the intersection of chemical innovation and biomedical potential, warranting close monitoring of future developments in this space.